![molecular formula C22H15BrN2OS B2732170 2-bromo-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide CAS No. 300569-22-6](/img/structure/B2732170.png)
2-bromo-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-bromo-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide” is a chemical compound. It has a molecular weight of 359.247 . The compound is part of a class of molecules that have been studied for their potential antimicrobial and antiproliferative properties .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . These compounds were synthesized and their molecular structures were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) .Molecular Structure Analysis
The molecular structure of “2-bromo-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide” can be analyzed using various spectroscopic techniques. The compound has a molecular weight of 359.247 .Scientific Research Applications
Antimicrobial Activity
Thiazoles and their derivatives have shown significant antimicrobial activity . For instance, sulfazole, a thiazole derivative, is used as an antimicrobial agent .
Antiretroviral Activity
Thiazole derivatives have been used in the development of antiretroviral drugs. Ritonavir, a drug used in the treatment of HIV/AIDS, contains a thiazole moiety .
Antifungal Activity
Thiazole-based compounds such as abafungin have demonstrated antifungal properties .
Anticancer Activity
Thiazole derivatives have shown potential in cancer treatment. Tiazofurin, a thiazole-based compound, is used in cancer treatment . Additionally, thiazole derivatives have been synthesized and screened for their antifungal activity .
Anti-Alzheimer Activity
Thiazole derivatives have shown potential in the treatment of Alzheimer’s disease .
Antihypertensive Activity
Thiazole derivatives have demonstrated antihypertensive activities, which could be beneficial in the treatment of high blood pressure .
Antioxidant Activity
Thiazole derivatives have shown antioxidant activities, which could be beneficial in the prevention of diseases caused by oxidative stress .
Hepatoprotective Activity
Thiazole derivatives have demonstrated hepatoprotective activities, which could be beneficial in the treatment of liver diseases .
Future Directions
The future directions for the study of “2-bromo-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide” could include further exploration of its antimicrobial and antiproliferative properties . Additionally, more research could be done to understand its mechanism of action and potential applications in medicine.
properties
IUPAC Name |
2-bromo-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15BrN2OS/c23-19-9-5-4-8-18(19)21(26)25-22-24-20(14-27-22)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-14H,(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRYXKBUKDUZMBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)NC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.